Cas no 689141-95-5 (4-Chloro-2-(piperidin-1-yl)benzonitrile)

4-Chloro-2-(piperidin-1-yl)benzonitrile is a versatile chemical intermediate featuring a benzonitrile core substituted with a chloro group at the 4-position and a piperidin-1-yl moiety at the 2-position. This compound is particularly valuable in pharmaceutical and agrochemical research due to its structural motifs, which are conducive to further functionalization. The chloro group enhances reactivity for cross-coupling reactions, while the piperidine ring contributes to molecular diversity and potential bioactivity. Its high purity and stability make it suitable for use in synthetic applications, including the development of novel active compounds. The compound’s well-defined structure ensures reproducibility in research and industrial processes.

4-Chloro-2-(piperidin-1-yl)benzonitrile structure

689141-95-5 structure

Product Name:4-Chloro-2-(piperidin-1-yl)benzonitrile

CAS No:689141-95-5

MF:C₁₂H₁₃ClN₂

MW:220.698021650314

CID:1731690

PubChem ID:24212966

Update Time:2025-06-07

4-Chloro-2-(piperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-chloro-2-(1-piperidinyl)-
- SB43839
- SCHEMBL6643577
- CS-0205693
- 4-Chloro-2-piperidin-1-yl-benzonitrile
- 4-Chloro-2-(piperidin-1-yl)benzonitrile
- 4-chloro-2-piperidin-1-ylbenzonitrile
- 4-chloro-2-(1-piperidinyl)benzonitrile
- BS-32701
- AKOS012392717
- 689141-95-5
- Inchi： 1S/C12H13ClN2/c13-11-5-4-10(9-14)12(8-11)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
- InChI Key： RCDRDHWZPRRGDW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C#N)=C(C=1)N1CCCCC1

Computed Properties

Exact Mass: 220.0767261g/mol
Monoisotopic Mass: 220.0767261g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 27Å²

4-Chloro-2-(piperidin-1-yl)benzonitrile Pricemore >>

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